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Abstract
Vinyltris(methylethylketoxime)silane (VOS), a vinyl-functional oximino silane, is a key

crosslinking agent in neutral cure Room Temperature Vulcanizing (RTV) silicone sealants and

adhesives. This technical guide provides an in-depth overview of its chemical properties,

mechanism of action, and applications, with a focus on its role in silicone chemistry. While its

primary use is in industrial materials, this guide also explores potential, albeit currently limited,

considerations for biomedical contexts. Detailed information on its synthesis, experimental

protocols for sealant formulation, and comprehensive safety and handling procedures are also

presented.

Introduction
Vinyltris(methylethylketoxime)silane, with the CAS number 2224-33-1, is an organosilane

that functions as a moisture-activated crosslinking agent.[1][2] Its chemical structure features a

central silicon atom bonded to a vinyl group and three methylethylketoxime groups.[1] This

unique combination of functional groups allows it to play a crucial role in the formulation of
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high-performance silicone elastomers, particularly in applications where a neutral curing

mechanism is required to avoid corrosion of substrates.[2]

The vinyl group provides a site for further chemical modification and can enhance crosslinking

density and adhesion to various substrates.[2] The methylethylketoxime groups are

hydrolyzable and react with moisture to initiate the curing process, releasing

methylethylketoxime (MEKO) as a byproduct.[2] This neutral byproduct makes VOS-containing

sealants compatible with a wide range of materials, including sensitive metals and plastics.[2]

Physicochemical Properties
A summary of the key physicochemical properties of Vinyltris(methylethylketoxime)silane is

presented in Table 1.

Property Value Reference

Chemical Formula C₁₄H₂₇N₃O₃Si [3]

Molecular Weight 313.47 g/mol [4]

CAS Number 2224-33-1 [1][2][3][4]

Appearance Colorless to pale yellow liquid

Odor Characteristic ketoxime odor

Density 0.9800–1.0000 g/cm³

Boiling Point >250°C (decomposes)

Refractive Index 1.4525–1.4725

Purity ≥95%

Solubility
Miscible with organic solvents;

immiscible with water
[3]

Mechanism of Action: Neutral Curing
The primary function of Vinyltris(methylethylketoxime)silane is to act as a crosslinker in

condensation cure silicone systems. The curing process is initiated by atmospheric moisture
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and proceeds via a two-step mechanism: hydrolysis and condensation.

Hydrolysis
In the presence of moisture, the three methylethylketoxime groups attached to the silicon atom

undergo hydrolysis to form silanol groups (Si-OH) and release methylethylketoxime (MEKO).

This reaction is the initial step in the curing process.

Condensation
The newly formed, highly reactive silanol groups then undergo condensation reactions with

other silanol groups on adjacent silicone polymer chains. This process forms stable siloxane

bonds (Si-O-Si), creating a three-dimensional crosslinked network. This network structure is

responsible for the transformation of the liquid or paste-like sealant into a solid, durable, and

elastic rubber.

The overall curing mechanism can be visualized as a signaling pathway, as depicted in the

following diagram.
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Figure 1: Curing mechanism of VOS in silicone sealants.
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Synthesis of Vinyl-Functional Oximinosilanes
A general procedure for the synthesis of vinyl-functional oximinosilanes involves the reaction of

a vinyltrialkoxysilane with an appropriate oxime in the presence of a catalyst. While a specific,

detailed protocol for Vinyltris(methylethylketoxime)silane is not readily available in open

literature, a representative synthesis of a similar organosilane is described below.

Synthesis of Highly Aromatic Organosilanes:

A stirred mixture of 4,4′,4″-((phenylsilanetriyl)tris(oxy))tribenzaldehyde (10 mmol) and an aryl

amine (33 mmol) in tetrahydrofuran (THF; 25 mL) containing glacial acetic acid (0.5 mL) is

refluxed for 5 hours.

Upon cooling, the solid product is collected by filtration, washed with hexane, and dried in a

vacuum oven at 60°C for 1 hour to yield the corresponding organosilane.[5]

Note: This is a generalized procedure for a related compound and would require significant

adaptation for the specific synthesis of VOS.

Formulation of a Neutral Cure Silicone Sealant
The following provides a starting point formulation for a generic one-component, neutral cure

(oxime-type) RTV silicone sealant. The exact proportions of components will need to be

optimized based on desired final properties.

Table 2: Starting Formulation for a High-Modulus Oxime RTV Silicone Sealant[6]
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Component Function Percentage by Weight (%)

Polydimethylsiloxane, OH-

terminated (50,000 cps)
Base Polymer 65.9

Polydimethylsiloxane,

trimethyl-terminated (1000 cps)
Plasticizer 20.0

Vinyltris(methylethylketoxime)s

ilane (VOS)
Crosslinker 4.0

Methyltris(methylethylketoxime

)silane (MOS)
Co-crosslinker 2.0

Fumed Silica (hydrophobic) Reinforcing Filler 7.0

Aminosilane Adhesion

Promoter
Adhesion Promoter 1.0

Dibutyltin Dilaurate Catalyst 0.1

Experimental Workflow for Sealant Preparation and Testing:
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Figure 2: Workflow for silicone sealant formulation and testing.

Performance Data
The inclusion of Vinyltris(methylethylketoxime)silane in a silicone sealant formulation can

significantly impact its performance characteristics. When used in combination with other

oximino silanes like methyltris(methylethylketoxime)silane (MOS), VOS can lead to a shorter

skin formation time without a reduction in the overall curing time.[1][4] This allows the sealant to
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withstand stress earlier, achieving a certain elasticity and tear resistance more rapidly.[7] The

reactivity of oximino silanes generally follows the trend: Tetrafunctional Oximino Silane (TOS) >

VOS > MOS.[8] By blending these crosslinkers, formulators can precisely control properties

such as skin-over time, curing rate, and the time to first elastic recovery.[8]

While specific quantitative data is often proprietary, Table 3 presents a qualitative and

comparative overview of the effects of different crosslinker types on the properties of RTV

silicone sealants.

Table 3: Qualitative Comparison of RTV Silicone Sealant Curing Systems[9][10]

Property Acetoxy Cure Alkoxy Cure
Oxime Cure (with
VOS)

Cure Time Relatively fast Slower than acetoxy

Longer tack-free and

cure times than

acetoxy or alkoxy

Adhesion Good
Not as good as

acetoxy

Good, can be

enhanced with

adhesion promoters

Corrosiveness
Corrosive (releases

acetic acid)

Non-corrosive

(releases alcohol)

Non-corrosive

(releases MEKO)

Odor Strong, vinegar-like Low odor
Characteristic oxime

odor

Applications
The primary application for Vinyltris(methylethylketoxime)silane is as a crosslinking agent in

neutral cure RTV silicone sealants and adhesives.[1][2] These are widely used in the

construction, automotive, and electronics industries.[2] Its non-corrosive nature makes it

suitable for use on sensitive substrates like metals and marble.[11]

Biomedical and Drug Development Applications
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Currently, there is a significant lack of published research on the direct application of

Vinyltris(methylethylketoxime)silane in drug development or as a component of biomedical

devices intended for in-vivo use. However, the broader class of silane coupling agents is being

explored in biomedical materials for surface modification to improve biocompatibility and control

protein and cell adhesion.[12] Silanes are also used to functionalize mesoporous materials for

potential applications in drug delivery systems.[13] Given the release of methylethylketoxime

(MEKO) during the curing process, which has its own toxicological profile, the use of VOS in

direct biomedical applications would require extensive biocompatibility and toxicological

evaluation.

Safety and Handling
Vinyltris(methylethylketoxime)silane is a hazardous chemical and requires careful handling.

Hazards: Causes serious eye damage, skin irritation, and may cause an allergic skin

reaction. It is also suspected of causing cancer and may cause damage to organs through

prolonged or repeated exposure.[14][15]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[15] In case of inadequate ventilation, use a full-face respirator.[4]

Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid

breathing vapor or mist. Keep away from heat, sparks, and open flames.[14]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[16]

Spills: In case of a spill, absorb with an inert material and place in an appropriate container

for disposal.[14]

Conclusion
Vinyltris(methylethylketoxime)silane is a versatile and effective neutral curing agent for RTV

silicone sealants. Its ability to accelerate skin formation time without compromising overall cure

time makes it a valuable component for formulators seeking to optimize the performance and

processing of their products. While its current applications are predominantly industrial, the

broader field of silane chemistry continues to be an area of active research with potential future

implications in more specialized fields. For researchers and scientists, understanding the
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fundamental chemistry of VOS and its role in polymerization provides a basis for the

development of new materials with tailored properties. However, for those in drug development,

the current body of evidence does not support its direct use in pharmaceutical or in-vivo

biomedical applications without significant further research into its biocompatibility and

toxicology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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